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Compound of Interest

2-(4-bromophenoxy)-N-
Compound Name:

methylacetamide
CAS No.: 875621-88-8

Cat. No.: B1277789

Get Quote

\ J

Structural Analysis, Synthetic Protocols, and
Pharmacological Relevance
Executive Summary & Chemical Identity

The compound 2-(4-bromophenoxy)-N-methylacetamide represents a critical scaffold in
medicinal chemistry, specifically within the class of phenoxyacetamides. These derivatives are
frequently utilized as intermediates in the synthesis of sodium channel blockers (e.g.,
mexXiletine analogs), anticonvulsants, and herbicides.

The molecule features a lipophilic 4-bromophenyl tail linked via an ether oxygen to a polar N-
methylacetamide headgroup. This amphiphilic nature allows it to interact with complex protein
binding pockets, leveraging both halogen bonding (via Bromine) and hydrogen bonding (via the
Amide).

Physicochemical Profile
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Property Value /| Description

IUPAC Name 2-(4-bromophenoxy)-N-methylacetamide

Molecular Formula

Molecular Weight 244.09 g/mol

SMILES CNC(=0)COC1=CC=C(C=C1)Br

LogP (Predicted) ~1.7 - 1.9 (Moderate Lipophilicity)

H-Bond Donors/Acceptors 1 Donor (NH), 2 Acceptors (C=0, Ether O)

] Para-substituted phenoxy ether linked to a
Key Structural Motif ]
secondary amide

Synthetic Architecture

To ensure high purity and scalability, the Williamson Ether Synthesis is the preferred route. This
method relies on the nucleophilic substitution (

) of an

-haloacetamide by a generated phenoxide ion.

Retrosynthetic Analysis

The molecule is disconnected at the ether linkage (

).

o Synthon A (Nucleophile): 4-Bromophenol (deprotonated to phenoxide).

¢ Synthon B (Electrophile): 2-Chloro-N-methylacetamide.

Reaction Mechanism & Workflow

The reaction proceeds via a concerted

mechanism. The base (
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) deprotonates the phenol. The resulting phenoxide attacks the methylene carbon of the
chloroacetamide, displacing the chloride ion.

Reagents:
4-Bromophenol

Base Activation: . Transition State: Kl Product:
K2CO3 / Acetone - SNPVNEC I ey 2 2-(4-bromophenoxy)-

. (Deprotonation) CH2-CI Center N-methylacetamide

2-Chloro-N-methylacetamide

Click to download full resolution via product page
Figure 1: Concerted

mechanism for the formation of the phenoxyacetamide ether linkage.

Validated Experimental Protocol

Objective: Synthesis of 2-(4-bromophenoxy)-N-methylacetamide on a 10 mmol scale.

Materials:

4-Bromophenol (1.73 g, 10 mmol)

2-Chloro-N-methylacetamide (1.07 g, 10 mmol)

Potassium Carbonate (

), anhydrous (2.07 g, 15 mmol)

Potassium lodide (KI), catalytic amount (0.1 g)

Solvent: Acetone (dry, 30 mL) or DMF (for faster rates)
Step-by-Step Methodology:

e Activation: In a 100 mL round-bottom flask equipped with a magnetic stir bar, dissolve 4-
bromophenol in acetone. Add anhydrous

. Stir at room temperature for 30 minutes to generate the potassium phenoxide in situ.

o Why: Pre-stirring ensures the nucleophile is ready, reducing side reactions.
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» Addition: Add 2-chloro-N-methylacetamide and catalytic KI.

o Causality: Kl acts as a Finkelstein catalyst, converting the alkyl chloride to a more reactive
alkyl iodide in situ, accelerating the

reaction.

o Reflux: Attach a reflux condenser and heat the mixture to 60°C (mild reflux) for 6—8 hours.
Monitor via TLC (Mobile phase: Hexane/Ethyl Acetate 1:1).

o Work-up:
o Filter off the inorganic salts (

, unreacted
).

o Evaporate the solvent under reduced pressure.

o Dissolve the residue in Ethyl Acetate (50 mL) and wash with 1M NaOH (2 x 20 mL) to
remove unreacted phenol. Critical Step for Purity.

o Wash with brine, dry over
, and concentrate.

 Purification: Recrystallize from Ethanol/Water or purify via column chromatography if
necessary.

Structural Characterization (Quality Control)

To validate the identity of the synthesized compound, the following spectral signatures must be
confirmed.

Proton NMR ( H NMR, 400 MHz, )
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Chemical Shift (

Multiplicity Integration Assignment
ppm)

Doublet ( Aromatic protons
7.38-7.42 2H

Hz) (ortho to Br)

Doublet ( Aromatic protons
6.78 - 6.82 2H

Hz) (ortho to O)
6.50 Broad Singlet 1H Amide NH
4.45 Singlet 2H (Methylene)

Doublet (
2.88 3H

Methyl
) (Methyl)

Note: The aromatic region will display a characteristic AA'BB' splitting pattern typical of para-
substituted benzenes.

Mass Spectrometry (MS)
 lonization Mode: ESI+ (Electrospray lonization).
o Expected Peaks:

o and
(1:1 ratio).

o Explanation: The presence of Bromine (
and

isotopes in ~1:1 natural abundance) creates a distinct "twin peak" signature, confirming
the halogenation.

Biological Context & Pharmacophore Mapping

© 2026 BenchChem. All rights reserved. 5/9 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1277789?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

The 2-phenoxyacetamide scaffold is a "privileged structure™ in drug discovery, often serving as
a template for sodium channel modulation and anti-inflammatory activity.

Binding Interactions

The molecule is designed to interact with protein targets through three distinct vectors:
e Halogen Bonding: The 4-Bromo substituent acts as a

-hole donor, capable of interacting with backbone carbonyls in the binding pocket.

e Hydrogen Bonding: The amide NH acts as a donor, while the carbonyl oxygen acts as an
acceptor.

e Hydrophobic Stacking: The phenyl ring engages in

stacking with aromatic residues (e.g., Phenylalanine, Tryptophan).
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Figure 2: Pharmacophore mapping of 2-(4-bromophenoxy)-N-methylacetamide against a
theoretical protein binding pocket.

Applications

» Sodium Channel Blockers: Analogs of this structure (e.g., mexiletine derivatives) are
investigated for treating neuropathic pain and arrhythmias. The 4-bromo substitution often
increases potency compared to the unsubstituted parent by filling hydrophobic pockets.

» Antitubercular Agents: 2-phenoxy-N-phenylacetamide derivatives have shown MIC values
ranging from 4 to 64

against M. tuberculosis H37Rv [1].[1]
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» Herbicidal Activity: The structural similarity to 2,4-D (a common auxin-mimic herbicide)
suggests potential phytotoxicity, often utilized in agrochemical screening libraries [2].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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